Cas no 919120-68-6 (9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole)

• Product Name: 9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole
• CAS No: 919120-68-6
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 765469
• PubChem ID: 28744198
• Update Time: 2025-07-09

9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole Chemical and Physical Properties

Names and Identifiers

• Azepino[4,3-b]indole, 9-fluoro-1,2,3,4,5,6-hexahydro-
• 9-Fluoro-1,2,3,4,5,6-hexahydroazepino[4,3-b]indole
• 9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole
• DTXSID10651603
• 9-FLUORO-1H,2H,3H,4H,5H,6H-AZEPINO[4,3-B]INDOLE
• CHEMBL4440707
• 919120-68-6
• MFCD11168374
• SCHEMBL10155124
• AKOS004910872
• EN300-189984
• BDBM50524754
• CS-0271489

• MDL： MFCD11168374
• Inchi： 1S/C12H13FN2/c13-8-3-4-12-9(6-8)10-7-14-5-1-2-11(10)15-12/h3-4,6,14-15H,1-2,5,7H2
• InChI Key： ZFHSVILTWVPKJW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1CNCCCC=1N2

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines

Additional information on 9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole

9-Fluoro-1H,2H,3H,4H,5H,6H-Azepino[4,3-b]Indole: A Comprehensive Overview

The compound with CAS No 919120-68-6, known as 9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepinoindoles, which are bicyclic structures combining an azepine ring fused with an indole moiety. The presence of a fluorine atom at the 9-position introduces unique electronic and steric properties that make this compound particularly interesting for further study.

Recent research has highlighted the potential of azepinoindole derivatives as scaffolds for drug discovery. The bicyclic structure of this compound provides a rigid framework that can be exploited for various biological activities. For instance, studies have shown that certain azepinoindole derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 9-fluoro-azepinoindole could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of 9-fluoro-azepino[4,3-b]indole involves a multi-step process that typically begins with the preparation of an indole derivative followed by a ring-closing reaction to form the azepine ring. The introduction of the fluorine atom at the 9-position is achieved through nucleophilic substitution or electrophilic fluorination methods. Researchers have optimized these steps to improve yield and purity, making this compound more accessible for further investigations.

In terms of biological activity, 9-fluoro-azepinoindole has demonstrated selectivity towards certain enzymes and receptors. For example, recent studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related disorders.

The structural versatility of azepino[4,3-b]indole derivatives allows for extensive chemical modifications to enhance their bioavailability and efficacy. By modifying substituents at various positions on the bicyclic framework, researchers can fine-tune the compound's pharmacokinetic properties and target specific biological pathways. This flexibility underscores the importance of 9-fluoro-azepinoindole as a platform for drug development.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 9-fluoro-azepino[4,3-b]indole. These methods provide detailed insights into the molecular architecture and help validate the synthetic procedures used to prepare this compound.

In conclusion, 9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole represents a valuable addition to the library of bioactive molecules with potential applications in medicine and beyond. As research continues to uncover its full spectrum of activities and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic interventions for various health conditions.